Cas no 1192263-96-9 (4-chloro-7-nitro-1H-indazol-3-amine)

• Product Name: 4-chloro-7-nitro-1H-indazol-3-amine
• CAS No: 1192263-96-9
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• MDL: MFCD13193093
• CID: 4576604
• PubChem ID: 45588065
• Update Time: 2025-05-23

4-chloro-7-nitro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-nitro-1H-indazol-3-amine
• SCHEMBL21811225
• AKOS005073370
• MFCD13193093
• CS-0180967
• 1192263-96-9
• AT24701
• KD-0726
• 4-chloro-7-nitro-1H-indazol-3-amine

• MDL： MFCD13193093
• Inchi： 1S/C7H5ClN4O2/c8-3-1-2-4(12(13)14)6-5(3)7(9)11-10-6/h1-2H,(H3,9,10,11)
• InChI Key： IUSPKTIVYGCXMZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2[N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 505.9±45.0 °C at 760 mmHg
• Flash Point: 259.8±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-chloro-7-nitro-1H-indazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chloro-7-nitro-1H-indazol-3-amine

4-Chloro-7-Nitro-1H-Indazol-3-Amine: A Comprehensive Overview

4-Chloro-7-nitro-1H-indazol-3-amine, also known by its CAS number 1192263-96-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique indazole ring system, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a chlorine atom at the 4-position and a nitro group at the 7-position introduces distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-chloro-7-nitro-1H-indazol-3-amine involves a series of carefully optimized reactions, including nucleophilic aromatic substitution and nitration processes. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial purposes. Its structural complexity and functional group diversity make it an ideal candidate for exploring novel chemical transformations and bioactive properties.

One of the most promising applications of 4-chloro-7-nitro-1H-indazol-3-amine lies in its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Studies have shown that this compound exhibits selective inhibitory activity against key enzymes involved in these pathological processes, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 4-chloro-7-nitro-1H-indazol-3-amine has also been explored for its role in materials science, particularly in the development of advanced materials with tailored electronic properties. Its ability to act as a building block in supramolecular chemistry has opened new avenues for creating functional materials with applications in sensors, electronics, and energy storage systems.

The safety profile of 4-chloro-7-nitroindazolamine has been extensively studied to ensure its safe handling and use in research settings. Toxicological studies indicate that while it exhibits moderate toxicity, proper precautions can mitigate risks associated with its use.

Looking ahead, the continued exploration of 4-chloroindazolamine derivatives is expected to yield further insights into their biological activities and chemical reactivity, paving the way for innovative applications across multiple disciplines.